Cas no 92536-10-2 (2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol)

2-Amino-1-(4-methanesulfonylphenyl)ethan-1-ol is a synthetic organic compound featuring both amino and hydroxyl functional groups attached to a phenyl ring substituted with a methanesulfonyl group. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. The presence of the sulfonyl group enhances stability and influences electronic properties, while the amino and hydroxyl groups provide versatile sites for further functionalization. Its well-defined molecular architecture is advantageous for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound’s purity and consistent performance make it suitable for research and industrial-scale synthesis, ensuring reproducibility in complex chemical processes.

2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol structure

92536-10-2 structure

Product Name:2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol

CAS No:92536-10-2

MF:C₉H₁₃NO₃S

MW:215.269421339035

CID:5924693

PubChem ID:49757562

Update Time:2026-03-11

2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol
- Benzenemethanol, α-(aminomethyl)-4-(methylsulfonyl)-
- AKOS010125148
- 92536-10-2
- 2-amino-1-(4-methylsulfonylphenyl)ethanol
- SCHEMBL17315539
- EE-0750
- (1R)-2-Amino-1-[4-(methylsulfonyl)phenyl]ethanol
- MFCD12771799
- EN300-1147410
- Inchi： 1S/C9H13NO3S/c1-14(12,13)8-4-2-7(3-5-8)9(11)6-10/h2-5,9,11H,6,10H2,1H3
- InChI Key： PJIINHIXSQPBBO-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C(O)CN)=CC=1)(=O)(=O)C

Computed Properties

Exact Mass: 215.062
Monoisotopic Mass: 215.062
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 88.8A^2
XLogP3: -0.6

Experimental Properties

Density: 1.297±0.06 g/cm3(Predicted)
Boiling Point: 469.4±45.0 °C(Predicted)
pka: 11.41±0.35(Predicted)

2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB291894-250 mg	2-Amino-1-(4-methanesulfonylphenyl)ethan-1-ol; .	92536-10-2		250 mg	€575.50	2023-07-20
abcr	AB291894-1 g	2-Amino-1-(4-methanesulfonylphenyl)ethan-1-ol; .	92536-10-2		1 g	€1,090.00	2023-07-20
Enamine	EN300-1147410-0.05g	2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol	92536-10-2	95%	0.05g	$166.0	2023-10-25
Enamine	EN300-1147410-0.1g	2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol	92536-10-2	95%	0.1g	$248.0	2023-10-25
Enamine	EN300-1147410-0.25g	2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol	92536-10-2	95%	0.25g	$353.0	2023-10-25
Enamine	EN300-1147410-0.5g	2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol	92536-10-2	95%	0.5g	$557.0	2023-10-25
Enamine	EN300-1147410-1.0g	2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol	92536-10-2		1g	$714.0	2023-06-09
Enamine	EN300-1147410-2.5g	2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol	92536-10-2	95%	2.5g	$1399.0	2023-10-25
Enamine	EN300-1147410-5.0g	2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol	92536-10-2		5g	$2070.0	2023-06-09
Enamine	EN300-1147410-10.0g	2-amino-1-(4-methanesulfonylphenyl)ethan-1-ol	92536-10-2		10g	$3069.0	2023-06-09